(2S,3S)-2-(Pyridin-4-yl)oxolane-3-carboxylic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• SMILES: C1COC(C1C(=O)O)C2=CC=NC=C2
• InChI: InChI=1S/C10H11NO3/c12-10(13)8-3-6-14-9(8)7-1-4-11-5-2-7/h1-2,4-5,8-9H,3,6H2,(H,12,13)/t8-,9+/m0/s1
• InChIKey: DWDRBBBNZOZJLR-DTWKUNHWSA-N

Overview: (2S,3S)-2-(Pyridin-4-yl)oxolane-3-carboxylic Acid

(2S,3S)-2-(Pyridin-4-yl)oxolane-3-carboxylic acid (CAS: 1808068-43-0) is a chiral, heterocyclic building block defined by its specific (2S,3S) stereochemistry and the combination of a pyridine and an oxolane (tetrahydrofuran) ring with a carboxylic acid handle . It is characterized by a molecular formula of C₁₀H₁₁NO₃ and a molecular weight of 193.20 g/mol . This compound is primarily supplied for research and development purposes in organic and medicinal chemistry .

Defined (2S,3S) stereochemistry for chiral synthesis

Pyridine-oxolane heterocyclic scaffold

Carboxylic acid handle for downstream derivatization

Importance of (2S,3S) Stereochemistry

General substitution with other 2-(pyridin-4-yl)oxolane-3-carboxylic acid isomers or racemic mixtures is not viable for projects requiring a defined chiral input. The compound features two stereocenters, making its absolute (2S,3S) configuration a critical determinant of its molecular shape and, consequently, its behavior in chiral environments, such as biological receptor binding or asymmetric synthesis . Using a different isomer (e.g., the (2R,3R) enantiomer) or a racemate will yield a different molecule with distinct physicochemical and biological properties, potentially leading to failed syntheses or misleading biological results [1]. The specific spatial arrangement of this isomer is what makes it a unique and valuable synthon .

Defined (2S,3S) stereochemistry Racemate or (2R,3R) enantiomer May not reproduce intended stereochemical outcome or chiral recognition

4-Pyridyl substitution 3-Pyridyl isomer May alter hydrogen-bonding geometry and metal-coordination profile

Free carboxylic acid HCl salt form May affect solubility and coupling strategy; physical form differs

• [1] Kuujia. Cas no 1909294-23-0 (rac-(2R,3R)-2-(pyridin-4-yl)oxolane-3-carboxylic acid). Product Page. Retrieved from: https://www.kuujia.com View Source

Product Differentiation: (2S,3S)-2-(Pyridin-4-yl)oxolane-3-carboxylic Acid

Single Enantiomer vs. Racemate

Procurement of the single enantiomer (2S,3S)-2-(Pyridin-4-yl)oxolane-3-carboxylic acid (CAS: 1808068-43-0) provides a defined stereochemical input, in contrast to the racemic mixture (CAS: 1909294-23-0) which contains both (2R,3R) and (2S,3S) forms [1]. The racemic form is a 50:50 mixture of the enantiomers.

Single Enantiomer vs Racemate

Head-to-head

100% (2S,3S) enantiomer vs 50:50 racemic mixture

Enables stereocontrolled synthesis research

Based on commercially available pure enantiomer and racemate listings

Evidence Dimension	Stereochemical Composition
Target Compound Data	100% (2S,3S) enantiomer
Comparator Or Baseline	50% (2S,3S) + 50% (2R,3R) (racemic mixture)
Quantified Difference	Single enantiomer vs. racemic mixture
Conditions	Commercially available as pure (2S,3S) enantiomer (e.g., CAS 1808068-43-0) or racemate (e.g., CAS 1909294-23-0)

Why This Matters

For applications requiring precise control over three-dimensional molecular architecture, such as asymmetric catalysis or structure-activity relationship (SAR) studies, the single enantiomer is essential, while the racemate is unsuitable.

• [1] Kuujia. Cas no 1909294-23-0 (rac-(2R,3R)-2-(pyridin-4-yl)oxolane-3-carboxylic acid). Product Page. Retrieved from: https://www.kuujia.com View Source

Pyridine Regioisomer: 4-yl vs. 3-yl

The target compound features a pyridin-4-yl substitution on the oxolane ring, differentiating it from analogs with a pyridin-3-yl group (e.g., (2S,3S)-2-(pyridin-3-yl)oxolane-3-carboxylic acid) . This regioisomeric difference alters the vector and electronic properties of the nitrogen atom relative to the chiral scaffold.

Pyridine Regioisomer (4- vs 3-yl)

Data to verify

4-position pyridine nitrogen vs 3-position substitution

Alters hydrogen-bonding and metal-coordination geometry

Structural comparison; experimental binding data not provided

Evidence Dimension	Pyridine substitution position
Target Compound Data	Substitution at the 4-position of pyridine
Comparator Or Baseline	Substitution at the 3-position of pyridine (e.g., (2S,3S)-2-(pyridin-3-yl)oxolane-3-carboxylic acid)
Quantified Difference	Regioisomeric change affecting molecular geometry
Conditions	Structural comparison based on chemical name and SMILES

Why This Matters

The position of the pyridyl nitrogen significantly influences hydrogen-bonding capabilities, metal coordination geometry, and overall molecular conformation, making the selection between 3- and 4-pyridyl isomers critical for achieving desired target interactions.

Carboxylic Acid vs. Amine Functionality

The presence of a carboxylic acid group provides a versatile chemical handle for further derivatization, such as amide coupling or esterification, contrasting with related building blocks that bear an amine group, such as (2R,3S)-2-(Pyridin-4-yl)tetrahydrofuran-3-amine . This fundamental difference dictates orthogonal synthetic strategies.

Carboxylic Acid vs Amine Handle

Context-dependent

-COOH vs -NH₂ functionality at oxolane 3-position

Dictates orthogonal coupling chemistry strategies

Functional group comparison based on chemical structure

Evidence Dimension	Functional group at the oxolane 3-position
Target Compound Data	Carboxylic acid (-COOH)
Comparator Or Baseline	Amine (-NH₂) in (2R,3S)-2-(Pyridin-4-yl)tetrahydrofuran-3-amine
Quantified Difference	Acidic vs. basic functional group; different chemical reactivity
Conditions	Functional group comparison based on chemical structure

Why This Matters

Procurement decisions are driven by the required downstream chemistry. A carboxylic acid handle is essential for building amide, ester, or hydrazide linkages, whereas an amine handle is required for forming amides, sulfonamides, or ureas.

Commercial Availability: Free Acid vs. HCl Salt

The (2S,3S) isomer (CAS: 1808068-43-0) is readily available from multiple commercial suppliers, often with a stated purity of 95% . This contrasts with the hydrochloride salt form (CAS: 1807916-72-8), which is a different physical form with implications for solubility and storage [1].

Commercial Form & Purity

Specification review

Free acid, 95% purity (supplier-reported)

Supports procurement without in-house resolution

Aggregated from multiple supplier listings; verify current lot

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	Available as a free acid, 95% purity
Comparator Or Baseline	Also available as a hydrochloride salt (CAS: 1807916-72-8)
Quantified Difference	Different salt forms available
Conditions	Data aggregated from supplier listings

Why This Matters

The immediate availability of a specific stereoisomer in a defined physical form (free acid) and purity (95%) simplifies procurement and enables the rapid initiation of research without the need for in-house synthesis or resolution.

• [1] 001chemical.com. CAS No. 1807916-72-8, (2S,3S)-2-(pyridin-4-yl)oxolane-3-carboxylic acid hydrochloride. Product Page. Retrieved from: https://www.001chemical.com View Source

Applications of (2S,3S)-2-(Pyridin-4-yl)oxolane-3-carboxylic Acid

Enantioselective Bioactive Molecule Synthesis

The defined (2S,3S) stereochemistry makes this compound a valuable chiral synthon for constructing enantiomerically pure compounds for medicinal chemistry programs [1]. This is in direct contrast to using a racemic mixture, which would lead to a complex mixture of diastereomers if reacted with another chiral center. The rigid oxolane scaffold and functional group compatibility further support its use in developing drug candidates .

Asymmetric Synthesis & Chiral Ligands

The combination of a rigid, chiral oxolane core and a coordinating pyridine moiety makes this molecule a candidate scaffold for developing chiral ligands for asymmetric catalysis [1]. The (2S,3S) stereochemistry is crucial for inducing a specific chiral environment around a metal center, a function that cannot be replicated by its enantiomer or a racemic mixture .

SAR Studies with 4-Pyridyl Geometry

The specific 4-pyridyl substitution provides a defined geometry for the pyridine nitrogen, which is a key interaction point for hydrogen bonding and metal coordination [1]. This allows researchers to systematically probe the effect of the heterocycle's position on biological activity or material properties, which is distinct from using the 3-pyridyl isomer.

Carboxylic Acid Coupling Handle

The presence of a free carboxylic acid handle in the target compound provides a distinct point for covalent linkage to other molecular fragments via amide or ester bonds [1]. This is a key differentiator from related building blocks like the corresponding amine (2R,3S)-2-(Pyridin-4-yl)tetrahydrofuran-3-amine, which offers orthogonal reactivity .

Application

Selection Property

Validation Focus

Stereocontrolled medicinal chemistry synthesis

Defined (2S,3S) stereochemistry

Stereochemical fidelity and diastereoselectivity verification

Chiral ligand scaffold research

Chiral oxolane-pyridine framework

Enantioselectivity in asymmetric catalytic reactions

Pyridine geometry SAR studies

4-Pyridyl substitution

Hydrogen-bonding and metal-coordination comparison

Carboxylic acid derivatization

-COOH functional handle

Amide/ester coupling efficiency under chiral conditions

• [1] Kuujia. Cas no 1909294-23-0 (rac-(2R,3R)-2-(pyridin-4-yl)oxolane-3-carboxylic acid). Product Page. Retrieved from: https://www.kuujia.com View Source